Cas no 745048-06-0 (Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate)

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure incorporates both a tert-butoxycarbonyl (Boc)-protected piperazine moiety and a phthalimide group, enabling selective deprotection and further functionalization. The Boc group enhances stability during synthetic processes, while the phthalimide segment offers reactivity for nucleophilic substitutions or reductions. This compound is well-suited for constructing complex heterocyclic frameworks, often employed in the development of bioactive molecules. Its high purity and consistent performance make it a reliable choice for researchers requiring precise control over synthetic pathways.

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate structure

745048-06-0 structure

Product Name:Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate

CAS No:745048-06-0

MF:C₂₁H₂₉N₃O₄

MW:387.472665548325

MDL:MFCD19981496

CID:530809

Update Time:2025-06-23

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarboxylic acid,4-[4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl]-, 1,1-dimethylethylester
- tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate
- 4-[4-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)butyl]piperazine-1-carboxylic acid tert-butyl ester
- 4-[4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-butyl]-piperazine-1-carboxylic acid tert-butyl ester
- VHSSZNZSUPSTEJ-UHFFFAOYSA-N
- tert-Butyl 4-(4-(1,3-dioxoisoindolin-2-yl)butyl)piperazine-1-carboxylate
- Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate
- MDL： MFCD19981496
- Inchi： 1S/C21H29N3O4/c1-21(2,3)28-20(27)23-14-12-22(13-15-23)10-6-7-11-24-18(25)16-8-4-5-9-17(16)19(24)26/h4-5,8-9H,6-7,10-15H2,1-3H3
- InChI Key： VHSSZNZSUPSTEJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(CCCCN2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 569
XLogP3: 2.9
Topological Polar Surface Area: 70.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 513.6±45.0 °C at 760 mmHg
Flash Point: 264.4±28.7 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate Pricemore >>

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abcr	AB337681-1 g	4-[4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-butyl]-piperazine-1-carboxylic acid tert-butyl ester; 95%	745048-06-0		1 g	€332.10	2023-07-19
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